Cas no 77428-53-6 (1,4-Dioxane, 2,2,6,6-tetramethyl-)

• Product Name: 1,4-Dioxane, 2,2,6,6-tetramethyl-
• CAS No: 77428-53-6
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1787406
• PubChem ID: 20529892
• Update Time: 2025-04-21

1,4-Dioxane, 2,2,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane, 2,2,6,6-tetramethyl-
• 2,2,6,6-tetramethyl-1,4-dioxane
• 77428-53-6
• DTXSID60608405
• SCHEMBL11247008

• Inchi： 1S/C8H16O2/c1-7(2)5-9-6-8(3,4)10-7/h5-6H2,1-4H3
• InChI Key： KGQUOVMJHUFVGC-UHFFFAOYSA-N
• SMILES： O1C(C)(C)COCC1(C)C

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 18.5Ų